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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B110844

For Immediate Release

This technical guide provides a comprehensive overview of 21-Deoxyneridienone B, a
pregnane steroid of interest to researchers in drug discovery and natural product chemistry.
This document outlines its chemical identity, including its Chemical Abstracts Service (CAS)
number and IUPAC name, alongside available data on its physicochemical properties.

Core Chemical and Physical Data

21-Deoxyneridienone B is identified by the CAS number 924910-83-8.[1][2] Its molecular
formula is C21H280s. This steroid is a natural product that has been isolated from plant sources,
including Marsdenia tenacissima and Croton rhamnifolius.

Based on its chemical structure and nomenclature of similar pregnane steroids, the IUPAC
name for 21-Deoxyneridienone B is (8S5,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-
7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,6(2H)-dione.
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Property Value Source
CAS Number 924910-83-8 [1112]
Molecular Formula C21H2803

IUPAC Name

(8S,9S,10R,13S,14S,17R)-17-
acetyl-10,13-dimethyl-
7,8,9,10,11,12,13,14,15,16-
decahydro-1H-
cyclopenta[a]phenanthrene-
3,6(2H)-dione

Natural Sources

Marsdenia tenacissima, Croton

rhamnifolius

Experimental Considerations

While specific experimental protocols for the synthesis and biological analysis of 21-

Deoxyneridienone B are not extensively detailed in currently available literature, this section

provides a foundational workflow based on established methods for related pregnane steroids.

General Workflow for Isolation and Characterization

The isolation of 21-Deoxyneridienone B from its natural plant sources typically follows a multi-

step extraction and chromatographic purification process. Characterization of the isolated

compound relies on a combination of spectroscopic techniques.

Plant Material (e.g., Marsdenia tenacissima) }—»l Solvent Extraction (e.g., Methanol/Ethanol) }—»l Liquid-Liquid Partitioning }—»l Column Chromatography (Silica Gel, HPLC) }—»l Pure 21-Deoxyneridienone B }—»l Spectroscopic Analysis (NMR, MS, IR) }—»l Structure Elucidation

Click to download full resolution via product page

Figure 1: A generalized workflow for the isolation and characterization of 21-

Deoxyneridienone B from plant sources.

Potential Biological Significance and Future

Directions
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The biological activity and mechanism of action of 21-Deoxyneridienone B are not yet fully
elucidated. As a member of the pregnane steroid family, it is hypothesized to interact with
nuclear hormone receptors or other cellular signaling pathways. Further research is required to
determine its specific biological targets and potential therapeutic applications.

Hypothetical Signaling Pathway Interaction

The following diagram illustrates a hypothetical mechanism of action, common for many steroid
hormones, which could be investigated for 21-Deoxyneridienone B.
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Figure 2: A potential signaling pathway for 21-Deoxyneridienone B, illustrating its hypothetical
interaction with an intracellular receptor to modulate gene expression.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
biological activities and mechanisms of action of 21-Deoxyneridienone B are areas of ongoing
research. The experimental protocols and signaling pathways described are based on general
knowledge of related compounds and should be adapted and validated for specific research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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